Cas no 7168-12-9 (2-{[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide)

• Product Name: 2-{[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide
• CAS No: 7168-12-9
• MF: C₁₇H₂₀N₆O₂S
• MW: 372.444701194763
• CID: 1753853
• PubChem ID: 5243758
• Update Time: 2025-04-21

2-{[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide
• acetamide, 2-[[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio]-N-2-propen-1-yl-
• N-Allyl-2-{[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• acetamide, 2-[[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio]-N-2-propen-1-yl-; N-Allyl-2-{[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• DTXSID80412763
• AKOS003762931
• 2-({5-(1,5-Dimethyl-1H-pyrazol-3-yl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(prop-2-en-1-yl)acetamide
• 7168-12-9
• STK307141
• 2-{[5-(1,5-dimethyl-1H-pyrazol-3-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(prop-2-en-1-yl)acetamide
• N~1~-ALLYL-2-{[5-(1,5-DIMETHYL-1H-PYRAZOL-3-YL)-4-(2-FURYLMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETAMIDE

• Inchi： 1S/C17H20N6O2S/c1-4-7-18-15(24)11-26-17-20-19-16(14-9-12(2)22(3)21-14)23(17)10-13-6-5-8-25-13/h4-6,8-9H,1,7,10-11H2,2-3H3,(H,18,24)
• InChI Key： UTNQBIKICKWNJF-UHFFFAOYSA-N
• SMILES： S(CC(NCC=C)=O)C1=NN=C(C2C=C(C)N(C)N=2)N1CC1=CC=CO1

Computed Properties

• Exact Mass: 372.1371
• Monoisotopic Mass: 372.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.34
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.665
• PSA: 90.77